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Compound of Interest

Compound Name: 1-Pentanamine, 5-(triethoxysilyl)-

Cat. No.: B3045424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Pentanamine, 5-
(triethoxysilyl)-, a bifunctional organosilane compound with significant applications in
materials science and burgeoning potential in the field of drug development. This document
details its chemical identity, physicochemical properties, relevant experimental protocols for
nanoparticle functionalization, and explores its role in enhancing cellular uptake for targeted
drug delivery.

Chemical Identity and Synonyms

1-Pentanamine, 5-(triethoxysilyl)- is an aminosilane coupling agent characterized by a
pentanamine functional group and a triethoxysilyl group. This dual functionality allows it to act
as a molecular bridge between organic and inorganic materials.

Common Synonyms and ldentifiers:

(5-AMINOPENTYL)TRIETHOXYSILANE[1]

5-triethoxysilylpentan-1-amine[2]

CAS Number: 1067-48-7[1][2]

Molecular Formula: C11H27NO3Si[1][2]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Pentanamine, 5-
(triethoxysilyl)- is essential for its application in research and development. The following
table summarizes key quantitative data.

Property Value Reference
Molecular Weight 249.42 g/mol [2]

CAS Number 1067-48-7 [1][2]
Molecular Formula C11H27NO3Si [1112]
Boiling Point Not explicitly available

Density Not explicitly available

Refractive Index Not explicitly available

Note: Specific values for boiling point, density, and refractive index for 1-Pentanamine, 5-
(triethoxysilyl)- are not readily available in the searched literature. These properties are
typically determined experimentally by chemical suppliers and may be available on specific
technical data sheets.

Role in Drug Development and Nanoparticle
Functionalization

The primary application of 1-Pentanamine, 5-(triethoxysilyl)- in the biomedical field is as a
surface modification agent for nanopatrticles. Its amine-terminated alkane chain provides a
reactive handle for the covalent attachment of targeting ligands, drugs, or imaging agents,
while the triethoxysilyl group allows for robust anchoring to the surface of inorganic
nanoparticles, such as silica or iron oxide.

The presence of the primary amine group is particularly advantageous for biological
applications. At physiological pH, the amino group can be protonated, imparting a positive
surface charge to the functionalized nanopatrticles. This positive charge enhances the
interaction with the negatively charged cell membrane, thereby promoting cellular uptake.[3]
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While specific signaling pathways directly modulated by 1-Pentanamine, 5-(triethoxysilyl)-
have not been identified in the current literature, the enhanced cellular uptake facilitated by
aminosilane coatings is a critical first step in many targeted drug delivery systems. The
subsequent biological activity is then dictated by the payload delivered by the nanoparticle.

Logical Relationship: Surface Functionalization to
Cellular Uptake

The following diagram illustrates the logical flow from nanoparticle surface modification with 1-
Pentanamine, 5-(triethoxysilyl)- to enhanced cellular interaction.
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Caption: From Nanoparticle to Cell: A Surface Modification Workflow.

Experimental Protocols

The following section details a generalized experimental protocol for the surface
functionalization of silica nanoparticles with 1-Pentanamine, 5-(triethoxysilyl)-. This protocol
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Is a composite of standard procedures in the field and should be optimized for specific
nanoparticle systems and intended applications.

Materials

 Silica Nanoparticles (or other inorganic nanoparticles with surface hydroxyl groups)
e 1-Pentanamine, 5-(triethoxysilyl)-

e Anhydrous Ethanol

o Toluene (or other suitable anhydrous solvent)

o Ammonia solution (for Stéber synthesis of silica nanopatrticles, if applicable)

o Deionized Water

e Centrifuge

Ultrasonicator

Synthesis of Silica Nanoparticles (Stober Method -
Optional)

For researchers preparing their own silica nanoparticles, the Stober method is a common
approach.

Prepare a solution of ethanol, deionized water, and ammonia.

To this solution, add tetraethyl orthosilicate (TEOS) dropwise while stirring vigorously.

Allow the reaction to proceed for several hours to form silica nanoparticles.

Collect the nanopatrticles by centrifugation and wash several times with ethanol and
deionized water to remove unreacted reagents.

Surface Functionalization with 1-Pentanamine, 5-
(triethoxysilyl)-
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This procedure describes the post-synthesis grafting of the aminosilane onto the nanoparticle

surface.

Disperse the prepared silica nanoparticles in anhydrous ethanol or toluene using
ultrasonication to ensure a homogenous suspension.

In a separate container, prepare a solution of 1-Pentanamine, 5-(triethoxysilyl)- in the
same anhydrous solvent. The concentration will need to be optimized based on the surface
area of the nanoparticles and the desired grafting density.

Add the aminosilane solution to the nanoparticle suspension dropwise while stirring.

Allow the reaction to proceed at room temperature or with gentle heating (e.g., 40-60 °C) for
a defined period (typically several hours to overnight). The reaction should be carried out
under an inert atmosphere (e.g., nitrogen or argon) to prevent premature hydrolysis of the
silane in the presence of atmospheric moisture.

After the reaction is complete, collect the functionalized nanoparticles by centrifugation.

Wash the nanoparticles multiple times with the reaction solvent to remove any unreacted
aminosilane.

Perform a final wash with ethanol and then dry the functionalized nanoparticles under
vacuum.

Characterization of Functionalized Nanoparticles

o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the amine and
alkyl groups from the silane on the nanoparticle surface.

o Zeta Potential Measurement: To determine the surface charge of the nanoparticles before
and after functionalization. A positive shift in the zeta potential is expected after aminosilane
coating.

e Thermogravimetric Analysis (TGA): To quantify the amount of silane grafted onto the
nanoparticle surface.
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e Transmission Electron Microscopy (TEM): To visualize the morphology of the nanoparticles
and ensure they have not aggregated during the functionalization process.

Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental workflow for creating and
characterizing amine-functionalized nanoparticles.
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Caption: Workflow for Nanoparticle Functionalization and Characterization.
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Safety Information

1-Pentanamine, 5-(triethoxysilyl)- is a chemical that requires careful handling. Based on
available safety data for similar aminosilanes, it should be considered corrosive and potentially
harmful.

» Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid contact with skin and eyes.

» Storage: Store in a cool, dry place away from moisture, as the triethoxysilyl group is
susceptible to hydrolysis. Keep the container tightly sealed.

 In case of contact: In case of skin or eye contact, flush immediately with copious amounts of
water and seek medical attention.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive Safety Data Sheet (SDS) provided by the
manufacturer. Always consult the SDS before handling this chemical.

Conclusion

1-Pentanamine, 5-(triethoxysilyl)- is a valuable tool for researchers in drug development and
materials science. Its ability to functionalize the surface of nanoparticles and enhance their
interaction with cells opens up numerous possibilities for the design of advanced drug delivery
systems. A thorough understanding of its properties and careful adherence to experimental
protocols are crucial for successful and safe implementation in the laboratory. Further research
into the specific biological interactions of nanoparticles functionalized with this compound is
warranted to fully elucidate its potential in targeted therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 1-Pentanamine, 5-
(triethoxysilyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045424#synonyms-for-1-pentanamine-5-
triethoxysilyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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